Cas no 5715-05-9 (octahydro-1H-Pyrrolo[1,2-a]azepine)

• Product Name: octahydro-1H-Pyrrolo[1,2-a]azepine
• CAS No: 5715-05-9
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 946550
• PubChem ID: 286607
• Update Time: 2025-04-19

octahydro-1H-Pyrrolo[1,2-a]azepine Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-Pyrrolo[1,2-a]azepine
• 1-azabicyclo[5.3.0]decane; 1-Azabicyclo< 5.3.0> decane; SureCN2139086; 1-Aza-bicyclo< 4.2.0> octanon-(8); 1-Aza-bicyclo< 4.2.0> octan-2-on; Octahydro-pyrrolo[1,2-a]azepin; 1-azabicyclo< 4.2.0> octan-8-one; 1-Aza-bicyclo< 4.2.0> octanon-(2); 1-aza-bicyclo[4.2.0]octan-8-one; octahydro-pyrrolo[1,2-a]azepine; 1-Azabicyclo< 4.2.0> octan-8-on; CTK1F6441; 1-Azabicyclo< 5.3.0> decan; 1-Aza-bicyclo< 5
• NSC145105
• SCHEMBL10384525
• NSC-145105
• Octahydro-1H-pyrrolo[1,2-a]azepine #
• 2,3,5,6,7,8,9,9a-octahydro-1H-pyrrolo[1,2-a]azepine
• UCAVZTHZDCOEFH-UHFFFAOYSA-N
• 5715-05-9
• pentano pyrrolidine
• 1-Azabicyclo[5,3,0]decane

• Inchi： 1S/C9H17N/c1-2-5-9-6-4-8-10(9)7-3-1/h9H,1-8H2
• InChI Key： UCAVZTHZDCOEFH-UHFFFAOYSA-N
• SMILES： N12CCCCCC1CCC2

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 193.2°C at 760 mmHg
• Flash Point: 63.1°C
• Refractive Index: 1.503
• PSA: 3.24
• LogP: 1.96270